1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxybenzyl)azetidine-3-carboxamide

• IUPAC Name: 1-(1H-indole-3-carbonyl)-N-[(3,4,5-trimethoxyphenyl)methyl]azetidine-3-carboxamide
• InChI: InChI=1S/C23H25N3O5/c1-29-19-8-14(9-20(30-2)21(19)31-3)10-25-22(27)15-12-26(13-15)23(28)17-11-24-18-7-5-4-6-16(17)18/h4-9,11,15,24H,10,12-13H2,1-3H3,(H,25,27)
• InChI Key: LICDFZGEBSETDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CNC(=O)C2CN(C2)C(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol

Description

1-(1H-indole-3-carbonyl)-N-(3,4,5-trimethoxybenzyl)azetidine-3-carboxamide, also known as TAT, is a chemical compound that has been of significant interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Medicinal Chemistry Applications

Indole analogs are critical in the development of therapeutic agents due to their anti-oxidant, anti-HIV, and anti-cancer activities. Their presence in synthetic and natural products, pharmaceuticals, functional materials, and agrochemicals underlines their versatility and importance in scientific research. The synthesis and characterization of these compounds, including their structural analysis through spectroscopic techniques and X-ray crystallography, provide a foundation for understanding their potential applications in medicinal chemistry and drug design (F. H. Al-Ostoot et al., 2019).

Biological Evaluation

Research into Schiff bases containing the indole moiety and their derivatives emphasizes the biological significance of these compounds. Studies have shown that some of these compounds exhibit good antioxidant and antimicrobial activities, suggesting their potential in developing new therapeutic agents targeting various diseases (A. R. Saundane et al., 2015).

Synthesis and Evaluation

The facile synthesis of assorted indolyl-3-amides and esters from a single, stable carbonyl nitrile intermediate showcases the innovative approaches in synthesizing biologically relevant compounds. This research also includes screening for in vitro antimalarial and anticancer activity, demonstrating the compound's potential in contributing to the development of treatments for these conditions (Clinton G. L. Veale et al., 2015).

Pharmacological Properties

The study of carboxamide-type synthetic cannabinoids reveals insights into the pharmacological properties of these compounds, including their activities as CB1/CB2 receptor agonists. This research highlights the importance of understanding the molecular and pharmacological characteristics of synthetic compounds for applications in forensic and therapeutic contexts (Takahiro Doi et al., 2017).